Cas no 1784646-56-5 (3-(1-fluoroethyl)azetidine)

• Product Name: 3-(1-fluoroethyl)azetidine
• CAS No: 1784646-56-5
• MF: C₅H₁₀FN
• MW: 103.14
• CID: 5271760
• Update Time: 2026-03-09

3-(1-fluoroethyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(1-fluoroethyl)azetidine

• Inchi： 1S/C5H10FN/c1-4(6)5-2-7-3-5/h4-5,7H,2-3H2,1H3
• InChI Key： WRZWJJCBGOYDEV-UHFFFAOYSA-N
• SMILES： N1CC(C(F)C)C1

Additional information on 3-(1-fluoroethyl)azetidine

3-(1-Fluoroethyl)Azetidine: A Comprehensive Overview

3-(1-Fluoroethyl)Azetidine, also known by its CAS number 1784646-56-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of azetidines, which are four-membered ring structures with one nitrogen atom. The presence of a fluoroethyl group at the 3-position introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The structure of 3-(1-Fluoroethyl)Azetidine consists of a four-membered azetidine ring with a fluorinated ethyl substituent. This substitution pattern imparts distinct reactivity and selectivity, which are crucial for its use in synthetic chemistry. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel drugs targeting specific biological pathways.

One of the most promising applications of 3-(1-Fluoroethyl)Azetidine lies in its role as a building block for drug discovery. Researchers have explored its ability to participate in various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing complex molecular architectures. These reactions have been optimized using modern catalytic systems, enabling efficient synthesis of derivatives with diverse functional groups.

In addition to its synthetic utility, 3-(1-Fluoroethyl)Azetidine has shown potential in materials science. Its rigid structure and fluorinated substituent make it a candidate for designing advanced materials with tailored properties, such as high thermal stability or enhanced mechanical strength. Recent advancements in polymer chemistry have demonstrated the feasibility of incorporating this compound into polymeric networks, opening new avenues for its application in high-performance materials.

The biological activity of 3-(1-Fluoroethyl)Azetidine has also been a focal point of recent investigations. Studies have revealed that this compound exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways. These findings suggest that it could serve as a lead compound for developing therapeutic agents targeting specific diseases, such as inflammatory disorders or metabolic syndromes.

From an environmental perspective, the synthesis and application of 3-(1-Fluoroethyl)Azetidine have been evaluated for their sustainability. Green chemistry principles have been applied to optimize reaction conditions, reducing waste generation and energy consumption. These efforts align with the growing demand for eco-friendly chemical processes in the pharmaceutical and materials industries.

In conclusion, 3-(1-Fluoroethyl)Azetidine, CAS number 1784646-56-5, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic and analytical techniques, position it as a valuable tool for innovation in drug discovery, materials science, and sustainable chemistry.